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Compound of Interest

Compound Name: 1-Isopropylhydrazine

Cat. No.: B1211640

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability and purity of
1-Isopropylhydrazine hydrochloride (CAS No: 16726-41-3), a key building block in
pharmaceutical and chemical synthesis. This document also outlines detailed experimental
protocols for its synthesis, purification, and analysis, aiming to equip researchers and drug
development professionals with critical information for their work.

Commercial Availability and Supplier Specifications

1-Isopropylhydrazine hydrochloride is readily available from a variety of chemical suppliers.
The purity of the commercially available product typically ranges from 95% to over 98%. It is
important to note that some suppliers provide the product for early discovery research and may
not perform detailed analytical testing, placing the responsibility of purity confirmation on the
buyer. Below is a summary of offerings from several suppliers.
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; . L Available
Supplier Product Name Purity Specification .
Quantities
Buyer assumes
1-Isopropylhydrazine responsibility to
Sigma-Aldrich hydrochloride, confirm product Custom
AldrichCPR identity and/or purity.
[11[2]
Tokyo Chemical Isopropylhydrazine
y PTOPYIY >98.0% (T)[3] 1g, 50[3]
Industry (TCI) Hydrochloride
Isopropylhydrazine ]
Lab Pro Inc. i Min. 98.0% (T)[4] 19[4]
Hydrochloride
Isopropylhydrazine o
Chem-Impex i > 98% (Titration)[5] Custom
Hydrochloride
Isopropylhydrazine
SynChem Propy y 95+%]6] 19[6]
hydrochloride
) o ) Not specified for
Matrix Scientific Isopropyl-hydrazine ) 500mg[6]
hydrochloride salt
American Custom
ISOPROPYL-
Chemicals 95.00% 500MGJ6]
, HYDRAZINE
Corporation
ISOPROPYLHYDRAZ
Dideu Industries ]
o INE 99.0% Min Custom([7]
Group Limited
HYDROCHLORIDE
Hebei Chuanghai ISOPROPYLHYDRAZ
Biotechnology Co., INE Not Specified Custom[7]

Ltd.

HYDROCHLORIDE

Physicochemical Properties
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Property Value
Molecular Formula CsH1oN2-HCI[3][5]
Molecular Weight 110.59 g/mol [1][4][5]

White to almost white powder or crystalline
Appearance

powder[4][5][7]
Melting Point 111-113 °CJ[6], 115-125 °C[5], 123 °C[4]
CAS Number 16726-41-3[4]

Experimental Protocols
Synthesis of 1-Isopropylhydrazine Hydrochloride

A common method for the synthesis of 1-isopropylhydrazine involves the reaction of
hydrazine hydrochloride with isopropanol. The hydrochloride salt can then be isolated. A
detailed protocol based on a patented method is described below.[1][8]

Reaction Scheme:
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Step 1: Formation of Hydrazine Hydrochloride

Hydrazine Hydrate Hydrochloric Acid
HCI,|20-40 °C, pH 6.5-7.0

Hydrazine Hydrochloride

Step 2: Synthesis of Isopropylhydrazine Hydrochloride

Isopropanol Hydrazine Hydrochloride
100-130 °C, 0.5-0.7 MPa, 2-3h

Isopropylhydrazine Hydrochloride
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Crude Isopropylhydrazine Solution

100-108 °C (kettle)
D5-100 °C (distillate)

Distillation
Concentrated Solution
Standing and Layering

Oil Phase Aqueous Phase (removed)

Extraction

Extract

Distill off solvent,
ollect fraction at 106-108 °C

Final Distillation

| Pure Isopropylhydrazine |

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Commercial Availability and Purity of 1-
Isopropylhydrazine Hydrochloride: A Technical Guide]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1211640#commercial-availability-and-
purity-of-1-isopropylhydrazine-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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